Cas no 1564570-03-1 (5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 1564570-03-1
• MF: C₇H₅N₃OS
• MW: 179.199099302292
• CID: 5740737
• PubChem ID: 121598726
• Update Time: 2025-07-02

5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1564570-03-1
• 5-(1H-1,2,4-TRIAZOL-1-YL)THIOPHENE-2-CARBALDEHYDE
• EN300-1238404
• AKOS026732263
• 2-Thiophenecarboxaldehyde, 5-(1H-1,2,4-triazol-1-yl)-
• 5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C7H5N3OS/c11-3-6-1-2-7(12-6)10-5-8-4-9-10/h1-5H
• InChI Key： KREFBKYPJPRVIW-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1C=NC=N1

Computed Properties

• Exact Mass: 179.01533297g/mol
• Monoisotopic Mass: 179.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 411.5±55.0 °C(Predicted)
• pka: 1.62±0.12(Predicted)

Additional information on 5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde

Introduction to 5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1564570-03-1)

5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde, identified by its CAS number 1564570-03-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aldehyde features a conjugated system combining a thiophene ring with a 1,2,4-triazole moiety, making it a versatile scaffold for medicinal chemistry applications. The aldehyde functionality at the 2-position of the thiophene ring provides a reactive site for further derivatization, enabling the synthesis of complex molecules with potential biological activity.

The compound's structural framework is particularly intriguing due to the synergistic effects of the thiophene and triazole components. Thiophenes are well-known for their presence in numerous bioactive natural products and pharmaceuticals, while triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two pharmacophoric units in 5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde suggests promising applications in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead molecule. Studies indicate that the conjugated system enhances electronic delocalization, which can modulate interactions with biological targets. The 1,2,4-triazole ring, in particular, is known to exhibit strong hydrogen bonding capabilities, which could be exploited for designing molecules with improved binding affinity to protein receptors.

In the context of modern drug design, 5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde has been explored as a precursor for generating novel scaffolds. Researchers have leveraged its reactivity to introduce various substituents at the aldehyde and triazole positions, leading to libraries of derivatives with tailored biological profiles. For instance, modifications at the thiophene ring have been shown to influence electronic properties and metabolic stability, while alterations at the triazole moiety can fine-tune pharmacokinetic parameters.

The compound's utility extends beyond academic research; it has garnered attention from industrial pharmaceutical companies due to its synthetic accessibility and structural diversity. Advances in green chemistry have enabled more sustainable routes to 5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde, reducing waste and improving yields. These developments align with global efforts to promote environmentally friendly synthetic methodologies.

One particularly notable area of research involves the application of 5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde in the development of antiviral agents. The compound's ability to interfere with viral replication mechanisms has been investigated through structural analogs designed to target specific viral proteases or polymerases. Preliminary results suggest that certain derivatives exhibit inhibitory activity against pathogens affecting human health.

Another emerging field where this compound shows promise is in the realm of photodynamic therapy (PDT). The photosensitizing properties of conjugated organic molecules like 5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde make them candidates for developing novel photosensitizers. When exposed to light sources such as lasers or LEDs, these compounds generate reactive oxygen species that can selectively destroy malignant cells or infected tissues.

The synthesis of 5-(1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include cyclization reactions to form the thiophene and triazole rings followed by functional group interconversions to introduce the aldehyde moiety. Recent innovations in catalytic methods have streamlined these processes, making large-scale production more feasible.

In conclusion,5-(1H-1,2,4-triazol-1-y/thiophene)-carbaldehyde (CAS No. 1564570_03_01) represents a valuable asset in medicinal chemistry due to its structural features and functional diversity. Its applications span multiple therapeutic areas including antiviral treatments and photodynamic therapies, underscoring its importance as both a research tool and a potential drug candidate. As scientific understanding progresses, further exploration into this compound's derivatives promises exciting discoveries in drug development.